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Compound of Interest

Compound Name:
(2-Bromo-5-

methoxyphenyl)methanol

Cat. No.: B123694 Get Quote

Essential Safety and Handling Guide for (2-Bromo-5-
methoxyphenyl)methanol
This guide provides immediate and essential safety protocols for handling (2-Bromo-5-
methoxyphenyl)methanol, tailored for researchers, scientists, and drug development

professionals. The information herein is compiled from safety data for the compound and its

structural analogs.

Disclaimer: A specific Safety Data Sheet (SDS) for (2-Bromo-5-methoxyphenyl)methanol is
not readily available. The following guidance is based on the safety profiles of structurally

similar halogenated aromatic compounds and established best practices. Always consult the

specific SDS for any chemical before handling, storage, or disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
(2-Bromo-5-methoxyphenyl)methanol is anticipated to be a hazardous substance. Based on

data from similar compounds, it is classified as a warning-level hazard, indicating potential for

skin, eye, and respiratory irritation. One supplier indicates that it is harmful if swallowed[1].

To mitigate these risks, a comprehensive personal protective equipment (PPE) plan is

mandatory.
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Protection Type Recommended PPE Rationale

Eye and Face
Chemical safety goggles and a

face shield

Protects against splashes and

vapors that can cause serious

eye irritation[2].

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber), lab coat,

and closed-toe shoes

Prevents skin contact, which

can lead to irritation[2].

Respiratory
Use in a well-ventilated

chemical fume hood

Minimizes inhalation of vapors,

which may cause respiratory

tract irritation[2].

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible.

Prepare all necessary equipment and reagents within the fume hood to minimize

movement of the chemical.

Personal Protective Equipment (PPE) Check:

Before handling, don the appropriate PPE as detailed in the table above.

Handling:

Conduct all manipulations of (2-Bromo-5-methoxyphenyl)methanol within the fume

hood.

Carefully transfer the required amount of the chemical, using appropriate tools to avoid

spills.

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated area[3].

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention[4].

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15-20 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists[5][6].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention[5].

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention[6].

Disposal Plan
Proper disposal of (2-Bromo-5-methoxyphenyl)methanol and its containers is crucial to

prevent environmental contamination and ensure laboratory safety.

Waste Segregation:

As a halogenated organic compound, all waste containing (2-Bromo-5-
methoxyphenyl)methanol must be collected separately from non-halogenated waste

streams[3][7][8].

Waste Container:

Use a designated, leak-proof, and clearly labeled hazardous waste container.
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The label must include the words "Hazardous Waste" and the chemical name: "(2-Bromo-
5-methoxyphenyl)methanol".

Decontamination:

Decontaminate any glassware or equipment that has come into contact with the chemical

using a suitable solvent (e.g., acetone) within a fume hood.

Collect the rinsate as halogenated hazardous waste.

Disposal:

Follow your institution's and local regulations for the disposal of hazardous chemical

waste. This typically involves arranging for pickup by an environmental health and safety

(EHS) department or a licensed waste disposal contractor.

Visual Aid: Handling and Disposal Workflow
The following diagram outlines the procedural flow for the safe handling and disposal of (2-
Bromo-5-methoxyphenyl)methanol.
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Preparation
- Verify fume hood function

- Check safety shower/eyewash

Don Appropriate PPE
- Goggles & Face Shield

- Nitrile Gloves
- Lab Coat

Proceed

Chemical Handling
- Work in fume hood
- Transfer carefully

Proceed

Storage
- Tightly sealed container
- Cool, dry, ventilated area

If storing

Decontaminate
- Rinse glassware with solvent

- Collect rinsate as waste

After use

Segregate Waste
- Halogenated waste container

Label Waste Container
- 'Hazardous Waste'

- Chemical Name

Final Disposal
- Follow institutional procedures

- Arrange EHS pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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